4-bromo-N-[(2,5-dimethoxyphenyl)methyl]-3-methylaniline

• IUPAC Name: 4-bromo-N-[(2,5-dimethoxyphenyl)methyl]-3-methylaniline
• InChI: InChI=1S/C16H18BrNO2/c1-11-8-13(4-6-15(11)17)18-10-12-9-14(19-2)5-7-16(12)20-3/h4-9,18H,10H2,1-3H3
• InChI Key: GISXKAVWXKMUIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NCC2=C(C=CC(=C2)OC)OC)Br
• Molecular Formula: C16H18BrNO2
• Molecular Weight: 336.22 g/mol

Description

4-bromo-N-[(2,5-dimethoxyphenyl)methyl]-3-methylaniline is an organic compound belonging to the class of dimethoxybenzenes These compounds are characterized by a benzene ring substituted with two methoxy groups

Preparation Methods

The synthesis of 4-bromo-N-[(2,5-dimethoxyphenyl)methyl]-3-methylaniline can be achieved through several synthetic routes. One common method involves the reaction of 4-bromo-2,5-dimethoxybenzaldehyde with aniline derivatives under specific conditions. The reaction typically requires a catalyst, such as p-toluenesulfonic acid, and is carried out in a solvent like dichloromethane . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

4-bromo-N-[(2,5-dimethoxyphenyl)methyl]-3-methylaniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the formation of amines.

Substitution: The bromine atom in the compound can be substituted with other groups through nucleophilic substitution reactions.

Scientific Research Applications

4-bromo-N-[(2,5-dimethoxyphenyl)methyl]-3-methylaniline has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s interactions with biological systems are studied to understand its potential effects and applications in drug development.

Medicine: Research is ongoing to explore its potential therapeutic uses, particularly in the field of neuropharmacology.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-bromo-N-[(2,5-dimethoxyphenyl)methyl]-3-methylaniline involves its interaction with specific molecular targets, such as serotonin receptors. The compound acts as a partial agonist at 5-HT2A and 5-HT2C receptors, leading to alterations in neurotransmitter levels and subsequent physiological effects

Comparison with Similar Compounds

4-bromo-N-[(2,5-dimethoxyphenyl)methyl]-3-methylaniline can be compared with other similar compounds, such as:

2C-B (4-bromo-2,5-dimethoxyphenethylamine): Both compounds share a similar structure, but 2C-B is primarily known for its hallucinogenic properties.

25B-NBOMe (4-bromo-2,5-dimethoxy-N-(2-methoxybenzyl)phenethylamine): This compound also exhibits high affinity for serotonin receptors and is used in neurochemical research.